Cas no 75686-07-6 (13-cis-Fenretinide)
13-cis-Fenretinide is a synthetic retinoid derivative with demonstrated potential in preclinical research, particularly in oncology and dermatology. Its mechanism of action involves modulating cell differentiation, proliferation, and apoptosis, making it a candidate for studying cancer therapeutics, including neuroblastoma and leukemia. Unlike natural retinoids, 13-cis-Fenretinide exhibits reduced toxicity while maintaining efficacy in inducing tumor cell death. Its stability and selectivity for malignant cells enhance its suitability for experimental applications. Researchers value its ability to bypass common retinoid resistance mechanisms, offering a promising tool for investigating retinoid-based therapies. The compound is typically used in controlled laboratory settings to explore its pharmacological and biochemical properties.
13-cis-Fenretinide structure
Product Name:13-cis-Fenretinide
CAS No:75686-07-6
MF:C26H33NO2
MW:391.545727491379
CID:1061945
PubChem ID:6440160
Update Time:2025-10-13
13-cis-Fenretinide Chemical and Physical Properties
Names and Identifiers
-
- 13-cis-Fenretinide
- retinal, 15-[(4-hydroxyphenyl)amino]-, (13cis)-
- (13cis)-15-[(4-Hydroxyphenyl)amino]retinal
- 75686-07-6
- SCHEMBL13402304
- (2Z,4E,6E,8E)-N-(4-Hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenamide
- CHEMBL58106
- 13-cis-N-(4-Hydroxyphenyl)retinamide
- Fenretinide, (13Z)-
- BDBM50347595
- WH13
- UNII-FC9HY55FGK
- Retinamide, N-(4-hydroxyphenyl)-, 13-cis-
- (2Z,4E,6E,8E)-N-(4-hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenamide
- CCRIS 4297
- Hydroxyphenyl retinamide
- (2Z,4E,6E,8E)-N-(4-hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexenyl)nona-2,4,6,8-tetraenamide
- FC9HY55FGK
-
- Inchi: 1S/C26H33NO2/c1-19(11-16-24-21(3)10-7-17-26(24,4)5)8-6-9-20(2)18-25(29)27-22-12-14-23(28)15-13-22/h6,8-9,11-16,18,28H,7,10,17H2,1-5H3,(H,27,29)/b9-6+,16-11+,19-8+,20-18-
- InChI Key: AKJHMTWEGVYYSE-DRYRGIGMSA-N
- SMILES: O=C(/C=C(/C)\C=C\C=C(/C)\C=C\C1=C(C)CCCC1(C)C)NC1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 391.251129295g/mol
- Monoisotopic Mass: 391.251129295g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 726
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.3
- Topological Polar Surface Area: 49.3Ų
13-cis-Fenretinide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F250005-100mg |
13-cis-Fenretinide |
75686-07-6 | 100mg |
$ 187.00 | 2023-09-07 | ||
| TRC | F250005-1g |
13-cis-Fenretinide |
75686-07-6 | 1g |
$ 1455.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-499143-100 mg |
13-cis-Fenretinide, |
75686-07-6 | 100MG |
¥2,858.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-499143-100mg |
13-cis-Fenretinide, |
75686-07-6 | 100mg |
¥2858.00 | 2023-09-05 |
13-cis-Fenretinide Related Literature
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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